2,4-dichloro-6-[(E)-({2-[(2,2,3,3,4,4,5,5-octafluoropentyl)oxy]phenyl}imino)methyl]phenol

• Molecular Formula: C18H11Cl2F8NO2
• Molecular Weight: 496.2 g/mol
• IUPAC Name: 2,4-dichloro-6-[[2-(2,2,3,3,4,4,5,5-octafluoropentoxy)phenyl]iminomethyl]phenol
• InChI: InChI=1S/C18H11Cl2F8NO2/c19-10-5-9(14(30)11(20)6-10)7-29-12-3-1-2-4-13(12)31-8-16(23,24)18(27,28)17(25,26)15(21)22/h1-7,15,30H,8H2
• InChI Key: FIBZURAGUBBPQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N=CC2=C(C(=CC(=C2)Cl)Cl)O)OCC(C(C(C(F)F)(F)F)(F)F)(F)F

Description

2,4-dichloro-6-[(E)-({2-[(2,2,3,3,4,4,5,5-octafluoropentyl)oxy]phenyl}imino)methyl]phenol is a synthetic compound belonging to the class of phenyl-imino-methyl-phenol derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-dichloro-6-[(E)-({2-[(2,2,3,3,4,4,5,5-octafluoropentyl)oxy]phenyl}imino)methyl]phenol typically involves a multi-step process. One common method includes the condensation reaction between 2,4-dichlorophenol and an appropriate aldehyde or ketone in the presence of a base. The reaction conditions often require controlled temperatures and specific solvents to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to achieve the required purity levels for industrial applications .

Chemical Reactions Analysis

Types of Reactions

2,4-dichloro-6-[(E)-({2-[(2,2,3,3,4,4,5,5-octafluoropentyl)oxy]phenyl}imino)methyl]phenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro positions, using reagents like sodium methoxide or potassium cyanide.

Common Reagents and Conditions

The reactions typically require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions often need anhydrous solvents and controlled temperatures .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation may yield corresponding quinones, while reduction can produce amines or alcohols. Substitution reactions can lead to the formation of various substituted phenols or imines .

Scientific Research Applications

2,4-dichloro-6-[(E)-({2-[(2,2,3,3,4,4,5,5-octafluoropentyl)oxy]phenyl}imino)methyl]phenol has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound has been investigated for its potential as a synthetic elicitor, triggering immune responses in plants and providing insights into plant defense mechanisms.

Medicine: Research is ongoing to explore its potential as an antimicrobial or anticancer agent due to its unique chemical structure.

Industry: The compound is used in the development of environmentally-safe pesticide alternatives and as a tool for dissecting plant immune systems.

Mechanism of Action

The mechanism of action of 2,4-dichloro-6-[(E)-({2-[(2,2,3,3,4,4,5,5-octafluoropentyl)oxy]phenyl}imino)methyl]phenol involves its interaction with specific molecular targets and pathways. In plants, it activates pattern recognition receptors (PRRs) on the surfaces of plant cells, leading to the activation of pattern-triggered immunity (PTI). This process involves a complex set of defense signals, including reactive oxygen intermediates (ROIs), calcium ions, salicylic acid, ethylene, and jasmonic acid .

Comparison with Similar Compounds

Similar Compounds

2,4-dichloro-6-[(E)-({3-methoxyphenyl}imino)methyl]phenol: Another phenyl-imino-methyl-phenol derivative with similar elicitor properties.

2,4-dichloro-6-[(E)-({2-hydroxyphenyl}imino)methyl]phenol: A structurally related compound used in similar applications.

Uniqueness

This structural feature differentiates it from other similar compounds and enhances its effectiveness in various scientific and industrial applications .